![molecular formula C8H11NO2 B1221693 2,5-Dimethyl-3-hydroxy-4-pyridinemethanol CAS No. 4811-03-4](/img/structure/B1221693.png)
2,5-Dimethyl-3-hydroxy-4-pyridinemethanol
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Overview
Description
properties
IUPAC Name |
4-(hydroxymethyl)-2,5-dimethylpyridin-3-ol |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11NO2/c1-5-3-9-6(2)8(11)7(5)4-10/h3,10-11H,4H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ROLBJTGZEPVEEG-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=C(C(=C1CO)O)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11NO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70964004 |
Source
|
Record name | 4-(Hydroxymethyl)-2,5-dimethylpyridin-3-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70964004 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
153.18 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,5-Dimethyl-3-hydroxy-4-pyridinemethanol | |
CAS RN |
4811-03-4 |
Source
|
Record name | 5'-Deoxypyridoxine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0004811034 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4-(Hydroxymethyl)-2,5-dimethylpyridin-3-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70964004 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5'-DEOXYPYRIDOXINE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/F6G8SL2MJT | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Q & A
Q1: How does 5'-Deoxypyridoxine interact with pyridoxal kinase and what are the downstream effects?
A1: 5'-Deoxypyridoxine acts as a competitive inhibitor of pyridoxal kinase, the enzyme responsible for phosphorylating pyridoxal (vitamin B6) into pyridoxal 5'-phosphate, the active form of the vitamin. [] This inhibition effectively reduces the availability of pyridoxal 5'-phosphate, which plays a crucial role as a coenzyme in various metabolic reactions, including amino acid metabolism. The reduced availability of pyridoxal 5'-phosphate can lead to various metabolic disruptions.
Q2: What are the major urinary metabolites of 5'-Deoxypyridoxine in rats?
A2: Research indicates that 5'-Deoxypyridoxine undergoes metabolic transformations in rats. Two major urinary metabolites have been identified: 5'-deoxypyridoxine-3-sulfate [] and 5'-Deoxypyridoxine 4'-sulfate. [] This suggests that sulfation plays a key role in the detoxification and elimination of this compound.
Q3: How does the structure of 5'-Deoxypyridoxine impact its interaction with pyridoxal kinase?
A3: Studies investigating the substrate specificity of pyridoxal kinase highlight the importance of the hydroxymethyl group at the 5 position of the pyridine ring for phosphorylation. [] 5'-Deoxypyridoxine, lacking this hydroxymethyl group, displays weak or absent phosphorylation by pyridoxal kinase. This structural difference likely contributes to its ability to act as a competitive inhibitor, binding to the enzyme without being phosphorylated itself.
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